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Compound of Interest

Compound Name: Pteroic Acid

Cat. No.: B132297

Pteroic Acid: A Technical Guide for Researchers

Introduction: Pteroic acid, a key structural component of folates, serves as a vital intermediate
in both biological pathways and synthetic processes.[1] Its chemical name is 4-[[(2-amino-1,4-
dihydro-4-oxo-6-pteridinyl)methyllamino]benzoic acid.[1] This molecule is composed of a
pteridine ring linked to a p-aminobenzoic acid (PABA) moiety.[2][3] In biological systems,
pteroic acid is conjugated with glutamic acid to form folic acid (vitamin B9), which, in its
reduced forms, is essential for one-carbon transfer reactions involved in the synthesis of
nucleic acids and amino acids.[2][3][4] For researchers, pteroic acid is a valuable starting
material for creating folate derivatives and conjugates for targeted drug delivery, particularly in
cancer therapy, due to the overexpression of folate receptors on many tumor cells.[5][6] This
guide provides an in-depth overview of the physical, chemical, and biological properties of
pteroic acid, along with detailed experimental protocols relevant to its study and application.

Physical and Chemical Properties

Pteroic acid is typically a yellow to orange crystalline powder.[7][8] It is characterized by its
high melting point and limited solubility in water and common organic solvents, though it is
slightly soluble in aqueous bases and DMSO.[1][7][8][9][10]

Table 1: Physical and Chemical Properties of Pteroic Acid
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Property Value Source(s)
Molecular Formula C14H12N603 [11o111]
Molecular Weight 312.28 g/mol (11811911 1]

Light Yellow to Brown/Orange
Appearance ] [7119]
Crystalline Powder

Melting Point >400 °C [1181eon12]
Boiling Point 610.0 £ 65.0 °C (Predicted) [1]197[12]
Density 1.69 g/cm3 [119112][13]
pKa 4.65 £ 0.10 (Predicted) [1109]

Slightly soluble in aqueous
Solubility ase and DMSO.[1][9][13 1][9][10][13
lubili b d [1][9][13] [1][9][10][13]
Insoluble in water.[10][13]

Storage Temperature 2-8°C [1119]

Spectral Data

The ultraviolet-visible (UV-Vis) spectrum of pteroic acid is characterized by distinct absorption
bands. In a 0.1 M NaOH solution, it exhibits maximum absorbance (Amax) at 255, 275, and 365
nm, with corresponding molar extinction coefficients (€) of 26300, 23400, and 8900 M~icm™1,
respectively.[1]

Table 2: UV-Vis Spectral Data for Pteroic Acid

Molar Extinction

Solvent Amax (nm) Coefficient (g, Source(s)
M—*cm™?)

0.1 M NaOH 255 26300 [1]

275 23400 [1]

365 8900 [1]
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Note: Detailed NMR spectral data for pteroic acid is not readily available in the cited literature.

Experimental Protocols
Synthesis of Pteroic Acid

Pteroic acid can be prepared through various methods, including microbial or enzymatic

degradation of folic acid and total chemical synthesis.[5][14]

This method utilizes bacteria to cleave the glutamate moiety from folic acid.

Protocol:

Prepare a culture medium containing: 3.0 g KH2POa4, 5.5 g K2HPOa4, 6.0 g MgSOa4-7H20, 400
mg CaClz, 300 mg FeSOa4-7H20, 90 mg MnSOa4-H20, 90 mg MoNaz04-H20, and 30 ml of a
hydroponics fertilizer in 4 L of tap water.[15]

In a large, dark basin, combine 5 L of water with 400 ml of the culture medium.[15]

Add 75 g of folic acid and an inoculum of a suitable bacterium (e.g., Pseudomonas species,
ATCC 29861).[15]

Maintain the reaction mixture in a dark place at a temperature above 15°C.[15]

Stir the solution every three days to ensure oxygenation and adjust the pH to a range of 7.3-
8.0 using 2 N NaOH or diluted phosphoric acid.[15]

Monitor the reaction's progress via Thin Layer Chromatography (TLC). The reaction is
complete when the pH no longer increases, typically after about 6 weeks.[15]

Collect the precipitated crude pteroic acid by filtration.[15]

TLC Monitoring Protocol:

o Stationary Phase: Cellulose 400 UV2s4 plate.[15]

o Sample Preparation: Filter a small sample of the reaction mixture and dilute with water.
Dissolve reference standards in water with a drop of NHs.[15]
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¢ Mobile Phase: Ammonia solution diluted with water (1:10).[15]

 Visualization: Use ultraviolet (UV) light to visualize the spots.[15]
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Workflow: Pteroic Acid Synthesis via Bacterial Degradation
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Workflow: Chemical Synthesis of Pteroic Acid
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Workflow: Purification of Pteroic Acid
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Pteroic Acid in the Folate Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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